1-(7-Bromobenzofuran-2-YL)ethanone
Cat. No. B1341841
M. Wt: 239.06 g/mol
InChI Key: UYNFEODHDJWJAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07348359B2
Procedure details
A mixture of 5.0 g (24.9 mmol) of 3-bromo-salicylaldehyde, 3.0 g (32.3 mmol, 2.6 mL) of chloroacetone and 12 g (37.2 mmol) of Cs2CO3 in 30 mL of dry DMF was heated to 60° C. overnight. After cooling at room temperature, water (100 mL) was added and the mixture was extracted with ethyl acetate. The organic layer was dried over MgSO4 and the solvents were removed under reduced pressure. The crude product was directly recrystallized from hexane to afford 2-acetyl-7-bromo benzo[b]furan as a pale orange crystal.
Name
Cs2CO3
Quantity
12 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:9]=[CH:8][CH:7]=[C:4]([CH:5]=O)[C:3]=1[OH:10].Cl[CH2:12][C:13](=[O:15])[CH3:14].C([O-])([O-])=O.[Cs+].[Cs+].O>CN(C=O)C>[C:13]([C:14]1[O:10][C:3]2[C:2]([Br:1])=[CH:9][CH:8]=[CH:7][C:4]=2[CH:5]=1)(=[O:15])[CH3:12] |f:2.3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
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5 g
|
|
Type
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reactant
|
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Smiles
|
BrC1=C(C(C=O)=CC=C1)O
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Name
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|
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Quantity
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2.6 mL
|
|
Type
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reactant
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Smiles
|
ClCC(C)=O
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Name
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Cs2CO3
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Quantity
|
12 g
|
|
Type
|
reactant
|
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Smiles
|
C(=O)([O-])[O-].[Cs+].[Cs+]
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|
Name
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|
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Quantity
|
30 mL
|
|
Type
|
solvent
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Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
|
100 mL
|
|
Type
|
reactant
|
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Smiles
|
O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
60 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
|
After cooling at room temperature
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
the mixture was extracted with ethyl acetate
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The organic layer was dried over MgSO4
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvents were removed under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude product was directly recrystallized from hexane
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)C1=CC2=C(O1)C(=CC=C2)Br
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
